2,6-diamino-4-(4-butoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(4-butoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C17H18N4OS/c1-2-3-8-22-12-6-4-11(5-7-12)15-13(9-18)16(20)23-17(21)14(15)10-19/h4-7,15H,2-3,8,20-21H2,1H3
• InChI Key: MWUZUYJWQJRTNC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of 2,6-diamino-4H-thiopyran-3,5-dicarbonitrile involves efficient one-pot, four-component procedures. For instance, derivatives can be synthesized through a reaction between primary amines, carbon disulfide, malononitrile, and benzylidenemalononitrile in the presence of magnetic NH2.MIL-101(Fe)/ED as a basic metal-organic framework catalyst. This approach highlights the importance of catalysis in the synthesis process, providing an efficient method for creating these complex molecules (Moghaddam et al., 2022).

Molecular Structure Analysis

The molecular structure of the compound and its derivatives has been determined using various techniques, including X-ray crystallography. This precise method allows for the detailed understanding of the molecular configuration, essential for predicting chemical behavior and reactivity (Moghaddam et al., 2022).

Chemical Reactions and Properties

2,6-Diamino-4H-thiopyran-3,5-dicarbonitrile derivatives engage in cross-recyclization reactions with various reagents, leading to the formation of structurally diverse compounds. These reactions demonstrate the compound's versatility and potential for generating a wide range of chemical entities for different applications (Dyachenko & Dyachenko, 2008).

Scientific Research Applications

Synthesis and Catalytic Applications

A notable application involves the synthesis of 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives using a one-pot, four-component procedure. This synthesis is facilitated by a retrievable and efficient catalyst, magnetic NH2.MIL-101(Fe)/ED, a basic metal-organic framework (MOF) catalyst. The catalyst's structure is characterized using multiple techniques, including X-ray crystallography for the final product (Moghaddam et al., 2022).

Heterocyclic Chemistry and Recyclization Processes

Recyclization processes involving 2,6-diamino-4-(4-butoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile derivatives have been explored to produce new compounds. For instance, interaction with 2-aminoethanol and (2-furyl)methylamine leads to the formation of novel pyridine derivatives, highlighting the compound's versatility in synthesizing heterocyclic compounds (Dyachenko & Rylskaya, 2013).

Application in Photovoltaic Devices

Another research application is in the field of photovoltaics, where derivatives of 2,6-diamino-4-(4-butoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile are utilized in solution-processable bulk-heterojunction solar cells. These derivatives exhibit enhanced intramolecular charge transfer transitions and reduced band gaps, contributing to power conversion efficiencies in photovoltaic devices (Gupta et al., 2015).

Cross-Recyclization for Novel Compounds

Further studies have investigated the cross-recyclization of 2,6-diamino-4-(4-butoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile with other reagents to synthesize a variety of new compounds. These processes showcase the chemical's utility in creating structurally diverse and potentially biologically active molecules (Dyachenko & Dyachenko, 2007).